cis-Crotonaldehyde cis-Crotonaldehyde (e)-2-Butenal, also known as (2E)-but-2-enal or crotonal, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position (e)-2-Butenal exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa) (e)-2-Butenal has been detected in multiple biofluids, such as feces and saliva. Within the cell, (e)-2-butenal is primarily located in the cytoplasm (e)-2-Butenal is a flower tasting compound that can be found in fruits, garden tomato, and potato. This makes (e)-2-butenal a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 15798-64-8
VCID: VC0231344
InChI: InChI=1S/C4H6O/c1-2-3-4-5/h2-4H,1H3/b3-2-
SMILES: CC=CC=O
Molecular Formula: C4H6O
Molecular Weight: 70.09 g/mol

cis-Crotonaldehyde

CAS No.: 15798-64-8

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VCID: VC0231344

Molecular Formula: C4H6O

Molecular Weight: 70.09 g/mol

cis-Crotonaldehyde - 15798-64-8

CAS No. 15798-64-8
Product Name cis-Crotonaldehyde
Molecular Formula C4H6O
Molecular Weight 70.09 g/mol
IUPAC Name (Z)-but-2-enal
Standard InChI InChI=1S/C4H6O/c1-2-3-4-5/h2-4H,1H3/b3-2-
Standard InChIKey MLUCVPSAIODCQM-IHWYPQMZSA-N
Isomeric SMILES C/C=C\C=O
SMILES CC=CC=O
Canonical SMILES CC=CC=O
Density d2020 0.85
Melting Point Mp -69 °
-69°C
Physical Description Liquid
Description (e)-2-Butenal, also known as (2E)-but-2-enal or crotonal, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position (e)-2-Butenal exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa) (e)-2-Butenal has been detected in multiple biofluids, such as feces and saliva. Within the cell, (e)-2-butenal is primarily located in the cytoplasm (e)-2-Butenal is a flower tasting compound that can be found in fruits, garden tomato, and potato. This makes (e)-2-butenal a potential biomarker for the consumption of these food products.
Solubility 150 mg/mL at 2 °C
PubChem Compound 643950
Last Modified Nov 11 2021
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